Pigment Yellow 147

Specification

• CAS No.: 4118-16-5
• Molecular Formula: C37H21N5O4
• Molecular Weight: 599.6 g/mol
• IUPAC Name: 1-[[4-[(9,10-dioxoanthracen-1-yl)amino]-6-phenyl-1,3,5-triazin-2-yl]amino]anthracene-9,10-dione
• Standard InChI: InChI=1S/C37H21N5O4/c43-31-21-12-4-6-14-23(21)33(45)29-25(31)16-8-18-27(29)38-36-40-35(20-10-2-1-3-11-20)41-37(42-36)39-28-19-9-17-26-30(28)34(46)24-15-7-5-13-22(24)32(26)44/h1-19H,(H2,38,39,40,41,42)
• Standard InChI Key: MVIFQPPFCHUSIH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NC(=NC(=N2)NC3=CC=CC4=C3C(=O)C5=CC=CC=C5C4=O)NC6=CC=CC7=C6C(=O)C8=CC=CC=C8C7=O
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC(=N2)NC3=CC=CC4=C3C(=O)C5=CC=CC=C5C4=O)NC6=CC=CC7=C6C(=O)C8=CC=CC=C8C7=O

Introduction

Chemical Identity and Structure

Pigment Yellow 147 belongs to the anthraquinone class of organic compounds, characterized by its distinctive molecular structure and properties. The compound is officially registered in the Color Index as C.I. 60645.

Chemical Identifiers

The following table presents the essential chemical identifiers for Pigment Yellow 147:

Parameter	Value
Common Name	Pigment Yellow 147
Color Index Number	C.I. 60645
Chemical Name	1,1'-[(6-phenyl-1,3,5-triazine-2,4-diyl)diimino]bisanthraquinone
CAS Registry Number	4118-16-5
Molecular Formula	C₃₇H₂₁N₅O₄
Molecular Weight	599.59 g/mol
EINECS Number	223-912-2

Structurally, the compound contains two anthraquinone moieties linked through amino groups to a central triazine ring with a phenyl substituent. This arrangement contributes to its characteristic deep yellow coloration and remarkable stability properties.

Molecular Structure Classification

The molecular architecture of Pigment Yellow 147 places it in the anthraquinone class of colorants. This classification is significant in understanding its performance characteristics, as anthraquinone pigments generally exhibit excellent lightfastness and weather resistance properties. The core structure features two anthraquinone units connected via amino linkages to a phenyl-substituted triazine ring, creating a conjugated system that produces the characteristic yellow color when interacting with light.

Physical and Chemical Properties

Pigment Yellow 147 exhibits a distinctive set of physical and chemical properties that determine its performance in various applications and distinguish it from other yellow colorants.

Basic Physical Properties

The compound appears as a deep yellow powder that is insoluble in water, a characteristic that contributes to its excellent stability in aqueous environments. This insolubility is particularly valuable in applications where color permanence in the presence of moisture is required.

The following table summarizes the key physical and chemical properties of Pigment Yellow 147:

Property	Value
Physical Appearance	Deep yellow powder
Water Solubility	Insoluble
Boiling Point	888.5±75.0°C (Predicted)
Density	1.477±0.06 g/cm³ (Predicted)
pKa	2.65±0.10 (Predicted)
Melting Point	Stable

Stability and Resistance Properties

One of the most notable characteristics of Pigment Yellow 147 is its exceptional stability under various environmental conditions. The pigment demonstrates excellent resistance to light, heat, chemicals, and migration, making it suitable for applications requiring long-term color stability.

The following table details the resistance properties of Pigment Yellow 147:

Property	Rating (Scale 1-5, 5 being excellent)	Notes
Light Fastness	7-8	Exceptional resistance to fading
Heat Resistance	Good up to 300°C	Maintains color integrity at high temperatures
Sodium Carbonate (5%) Resistance	5	Excellent alkali resistance
Muriatic Acid (5%) Resistance	5	Excellent acid resistance
Oleic Acid Resistance	5	Superior resistance to fatty acids
PVC Migration	4-5	Minimal migration in PVC applications
Soap Micelle Bleeding	5	Excellent resistance to bleeding in soap

These excellent resistance properties stem from the stable molecular structure of the compound, which resists degradation under challenging environmental conditions.

Manufacturing Methods

Synthesis Process

The industrial synthesis of Pigment Yellow 147 involves a reaction between 6-phenyl-1,3,5-triazine-2,4-diamine and 1-Chloroanthraquinone. The reaction is conducted using thionyl chloride as a catalyst, with sodium carbonate serving as a tie acid agent. The process takes place in organic solvents under controlled conditions.

The general reaction pathway can be summarized as follows:

• Preparation of the triazine intermediate (6-phenyl-1,3,5-triazine-2,4-diamine)

• Reaction with 1-Chloroanthraquinone in the presence of the catalyst

• Neutralization with sodium carbonate

• Purification and isolation of the final product

This manufacturing method requires precise control of reaction conditions to ensure product purity and optimal color properties.

Quality Control Parameters

During the manufacturing process, several quality control parameters are monitored to ensure the consistency and performance of the final product. These include:

• Color strength and hue

• Particle size distribution

• Purity assessment

• Performance testing for application-specific properties

These quality control measures ensure that the pigment meets industry standards and application requirements.

Applications and Uses

Pigment Yellow 147 finds extensive use across multiple industries due to its excellent coloration properties and stability characteristics.

Primary Industrial Applications

The primary applications of Pigment Yellow 147 include:

• Plastics coloration - Particularly suitable for engineering plastics including PES (polyethersulfone), ABS (acrylonitrile butadiene styrene), and PO (polyolefin) applications

• Printing inks - Used in formulations requiring high color stability and resistance properties

• Paint and coating systems - Employed in applications requiring excellent lightfastness and weather resistance

• Industrial colorants - Used in specialized industrial applications requiring thermal stability

The pigment's excellent solubility in various plastic matrices makes it particularly valuable for polymer coloration applications.

Performance Advantages

In its various applications, Pigment Yellow 147 offers several performance advantages:

• Excellent thermal stability - maintains color integrity at temperatures up to 300°C

• Superior chemical resistance - resistant to acids, alkalis, and organic solvents

• Exceptional lightfastness - minimal fading upon prolonged exposure to light

• Low migration tendency - minimal bleeding or color transfer

• Good processability - compatible with various manufacturing processes

These performance characteristics make Pigment Yellow 147 a preferred choice for applications requiring long-term color stability under challenging environmental conditions.

Trade Name	Supplier
Bricofor Yellow KGRP	Albion Colours Ltd
Cromophtal Yellow AGR	Ciba Specialty Chemicals Inc
Filester Yellow RNB	Ciba Specialty Chemicals Inc
Heuco Yellow 114700	Heubach GmbH
Kayaset Yellow E-AR	Nippon Kayaku Co Ltd
Micropigmo AMYW-2	Orient Chemical Industries
Plastic Yellow AGR	Sinochem Liaoning Import & Export Corporation
Versal Yellow AGR	SBU Pigments and Dyes
Yellow EMD-356	Sumika Color Co Ltd
Yellow EPCF-356	Sumika Color Co Ltd
Yellow HPA-356	Sumika Color Co Ltd
Yellow RNB	Keystone Aniline Corporation

This diversity of suppliers ensures global availability of the pigment across different regions and markets.

Market Positioning

In the commercial pigment market, Pigment Yellow 147 is positioned as a high-performance yellow colorant suitable for demanding applications. Its price point typically reflects its superior performance characteristics compared to more basic yellow pigments. The compound competes primarily with other high-performance yellow pigments, particularly in applications requiring excellent lightfastness and thermal stability.

Comparative Analysis

Comparison with Other Yellow Pigments

When compared to other yellow pigments used in similar applications, Pigment Yellow 147 offers several distinctive advantages:

Property	Pigment Yellow 147	Typical Azo Yellow Pigments	Typical Inorganic Yellow Pigments
Light Fastness	Excellent (7-8)	Moderate to Good (5-7)	Excellent (7-8)
Heat Stability	Excellent (up to 300°C)	Moderate (up to 200°C)	Variable (depends on type)
Chemical Resistance	Excellent	Moderate	Variable
Color Brightness	High	Very High	Moderate
Environmental Impact	Low solubility, low migration	Variable	Generally low for modern types

This comparison highlights the superior performance of Pigment Yellow 147 in applications requiring excellent stability and resistance properties.